(8S,9S,10R,11S,13S,14S,17S)-11,17-dihydroxy-10,13-dimethyl-17-prop-1-ynyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one

• CAS RN: 74915-58-5
• Molecular Formula: C22H26O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (8S,9S,10R,11S,13S,14S,17S)-11,17-dihydroxy-10,13-dimethyl-17-prop-1-ynyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C22H26O3/c1-4-9-22(25)11-8-17-16-6-5-14-12-15(23)7-10-20(14,2)19(16)18(24)13-21(17,22)3/h5-7,10,12,16-19,24-25H,8,11,13H2,1-3H3/t16-,17-,18-,19+,20-,21-,22-/m0/s1
• InChI Key: IXJKSIRTUSUXQC-ZXYIWLIBSA-N
• Isomeric SMILES: CC#C[C@@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2C=CC4=CC(=O)C=C[C@]34C)O)C)O
• SMILES: CC#CC1(CCC2C1(CC(C3C2C=CC4=CC(=O)C=CC34C)O)C)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 11,17-dihydroxy-17-(1-propynyl)-androsta-1,4,6-trien-3-one,(11beta,17beta); 11,17-dihydroxy-17-pregnane-1,4,6-triene-20-yn-21-methyl-3-one; RU 26988; RU-26988

Description

It is primarily used in scientific research to study the mineralocorticoid receptor and glucocorticoid receptor interactions .

Preparation Methods

The synthesis of RU26988 involves multiple steps, starting from basic steroidal structures. The key steps include the introduction of hydroxyl groups at specific positions and the formation of a triple bond at the 20-yn position. The reaction conditions typically involve the use of strong bases and oxidizing agents.

Chemical Reactions Analysis

RU26988 undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form ketones and other oxidized derivatives.

Reduction: Reduction reactions can convert it back to its parent alcohol forms.

Substitution: It can undergo substitution reactions where functional groups are replaced with others. Common reagents used in these reactions include strong oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride.

Scientific Research Applications

RU26988 is widely used in scientific research, particularly in the fields of endocrinology and pharmacology. It is used to study the interactions between glucocorticoid receptors and mineralocorticoid receptors. This compound helps in understanding the binding affinities and kinetic parameters of these receptors, which is crucial for developing new therapeutic agents for diseases related to these receptors .

Mechanism of Action

RU26988 exerts its effects by binding to glucocorticoid receptors with high affinity and low affinity for mineralocorticoid receptors. This selective binding allows researchers to study the specific actions of glucocorticoids without interference from mineralocorticoid activity. The molecular targets include the glucocorticoid receptor, and the pathways involved are related to the regulation of gene expression and anti-inflammatory responses .

Comparison with Similar Compounds

RU26988 is unique in its high selectivity for glucocorticoid receptors compared to other similar compounds like dexamethasone and 2α-methyl-9α-fluorocortisol. These compounds also bind to glucocorticoid receptors but with varying affinities and specificities. RU26988’s low affinity for mineralocorticoid receptors makes it particularly useful for studies focused on glucocorticoid receptor activity .

Similar Compounds:

• Dexamethasone
• 2α-methyl-9α-fluorocortisol